Cas no 2229599-96-4 (4-(3-fluoro-4-nitrophenyl)butanoic acid)

• Product Name: 4-(3-fluoro-4-nitrophenyl)butanoic acid
• CAS No: 2229599-96-4
• MF: C₁₀H₁₀FNO₄
• MW: 227.189106464386
• CID: 5850278
• PubChem ID: 165979139
• Update Time: 2025-11-02

4-(3-fluoro-4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluoro-4-nitrophenyl)butanoic acid
• 2229599-96-4
• EN300-1804148

• Inchi： 1S/C10H10FNO4/c11-8-6-7(2-1-3-10(13)14)4-5-9(8)12(15)16/h4-6H,1-3H2,(H,13,14)
• InChI Key： ADNYWTKKJWHQIR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CCCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.05938596g/mol
• Monoisotopic Mass: 227.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-(3-fluoro-4-nitrophenyl)butanoic acid

4-(3-Fluoro-4-nitrophenyl)butanoic Acid (CAS 2229599-96-4): Properties, Applications, and Market Insights

4-(3-Fluoro-4-nitrophenyl)butanoic acid (CAS 2229599-96-4) is a specialized fluorinated aromatic carboxylic acid that has gained significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluoro-nitro substitution pattern, serves as a valuable building block in organic synthesis and drug development.

The molecular structure of 4-(3-fluoro-4-nitrophenyl)butanoic acid combines a butanoic acid chain with a fluorinated nitrophenyl group, creating interesting electronic properties that make it particularly useful in medicinal chemistry. Researchers are increasingly interested in this compound due to its potential as an intermediate in the synthesis of bioactive molecules and specialty chemicals.

Recent studies highlight the growing demand for fluorinated organic compounds like 4-(3-fluoro-4-nitrophenyl)butanoic acid in drug discovery. The presence of both fluorine and nitro groups on the aromatic ring makes this compound particularly valuable for creating molecules with enhanced biological activity and improved metabolic stability. Pharmaceutical companies are exploring its use in developing new anti-inflammatory agents and central nervous system drugs.

In material science applications, 4-(3-fluoro-4-nitrophenyl)butanoic acid (CAS 2229599-96-4) shows promise as a precursor for advanced polymers and liquid crystal materials. The electron-withdrawing effects of both the fluorine and nitro groups influence the compound's reactivity, making it suitable for creating materials with specific electronic or optical properties. This has led to increased research into its potential for organic electronics applications.

The synthesis of 4-(3-fluoro-4-nitrophenyl)butanoic acid typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in specialty chemical production. Researchers are particularly interested in developing more efficient methods for introducing the fluoro-nitro substitution pattern on the phenyl ring.

Analytical characterization of 4-(3-fluoro-4-nitrophenyl)butanoic acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's purity is crucial for its applications, especially in pharmaceutical contexts where even minor impurities can affect biological activity. Recent advancements in analytical technology have improved the ability to detect and quantify trace components in batches of this specialty chemical.

The global market for fluorinated aromatic compounds like 4-(3-fluoro-4-nitrophenyl)butanoic acid is experiencing steady growth, driven by increasing demand from the pharmaceutical and specialty materials sectors. Market analysts project continued expansion as more applications are discovered for these versatile building blocks. The compound's CAS number (2229599-96-4) has become an important identifier in chemical databases and procurement systems.

Storage and handling of 4-(3-fluoro-4-nitrophenyl)butanoic acid require standard laboratory precautions for organic compounds. The material should be kept in tightly sealed containers away from strong oxidizing agents and stored in cool, dry conditions. While not classified as hazardous under normal handling conditions, proper laboratory safety protocols should always be followed when working with this chemical.

Recent patent literature reveals growing interest in 4-(3-fluoro-4-nitrophenyl)butanoic acid as an intermediate in various synthetic pathways. Several pharmaceutical companies have included derivatives of this compound in their drug development pipelines, particularly for central nervous system disorders and metabolic diseases. The unique electronic properties imparted by its fluoro-nitro substitution make it particularly valuable for creating molecules with specific biological activities.

Quality control standards for 4-(3-fluoro-4-nitrophenyl)butanoic acid (CAS 2229599-96-4) have become more stringent as its applications expand. Reputable suppliers now provide comprehensive analytical data with each batch, including chromatographic purity assessments and spectroscopic characterization. This level of documentation is particularly important for pharmaceutical applications where regulatory compliance is critical.

The future research directions for 4-(3-fluoro-4-nitrophenyl)butanoic acid include exploring its potential in catalysis and materials science. Some studies suggest that derivatives of this compound could serve as ligands in transition metal catalysis or as components in advanced materials with unique electronic properties. The compound's versatility ensures it will remain an important tool in chemical research for years to come.

For researchers working with 4-(3-fluoro-4-nitrophenyl)butanoic acid, understanding its structure-activity relationships is crucial for maximizing its potential applications. The specific positioning of the fluorine and nitro groups on the aromatic ring creates distinct electronic effects that can be exploited in molecular design. This has led to increased computational chemistry studies predicting the behavior of derivatives before they are synthesized.

Environmental considerations for 4-(3-fluoro-4-nitrophenyl)butanoic acid production and use are becoming increasingly important. The chemical industry is developing more sustainable methods for synthesizing such specialty compounds, with emphasis on atom economy and waste reduction. These efforts align with broader trends toward greener chemistry practices across all sectors of chemical manufacturing.

In conclusion, 4-(3-fluoro-4-nitrophenyl)butanoic acid (CAS 2229599-96-4) represents an important class of fluorinated aromatic compounds with wide-ranging applications in pharmaceutical research and material science. Its unique combination of structural features makes it a valuable building block for creating novel molecules with specific properties. As research continues to uncover new applications for this versatile compound, its importance in chemical synthesis is likely to grow significantly in the coming years.